Cas no 1379444-87-7 (Benzeneacetic acid, α-amino-4-fluoro-, ethyl ester, (αS)-)

• Product Name: Benzeneacetic acid, α-amino-4-fluoro-, ethyl ester, (αS)-
• CAS No: 1379444-87-7
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6433057
• PubChem ID: 66518186
• Update Time: 2025-07-02

Benzeneacetic acid, α-amino-4-fluoro-, ethyl ester, (αS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-amino-4-fluoro-, ethyl ester, (αS)-
• Ethyl (s)-2-amino-2-(4-fluorophenyl)acetate
• AKOS015933058
• ethyl (2S)-2-amino-2-(4-fluorophenyl)acetate
• 1379444-87-7
• CS-0347725
• EN300-6508839

• Inchi： 1S/C10H12FNO2/c1-2-14-10(13)9(12)7-3-5-8(11)6-4-7/h3-6,9H,2,12H2,1H3/t9-/m0/s1
• InChI Key： IGISMORTRUHEQV-VIFPVBQESA-N
• SMILES： [C@@H](C1C=CC(F)=CC=1)(N)C(=O)OCC

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 259.0±25.0 °C(Predicted)
• pka: 6.78±0.10(Predicted)

Additional information on Benzeneacetic acid, α-amino-4-fluoro-, ethyl ester, (αS)-

Introduction to Benzeneacetic acid, α-amino-4-fluoro-, ethyl ester, (αS)- (CAS No. 1379444-87-7)

Benzeneacetic acid, α-amino-4-fluoro-, ethyl ester, (αS)-, identified by its CAS number 1379444-87-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated amino acid esters, which are known for their unique chemical properties and potential biological activities. The presence of a fluorine atom at the 4-position of the benzene ring and the esterification of the α-amino group contribute to its distinct reactivity and functionality.

The structural configuration of Benzeneacetic acid, α-amino-4-fluoro-, ethyl ester, (αS)- is characterized by a chiral center at the α-carbon position, indicated by the (αS) notation. This chirality is crucial as it can influence the compound's interaction with biological targets, making it a valuable candidate for developing enantiomerically pure pharmaceuticals. The stereochemical purity of this compound is essential for ensuring its efficacy and minimizing potential side effects in therapeutic applications.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The fluorine atom in Benzeneacetic acid, α-amino-4-fluoro-, ethyl ester, (αS)- can modulate the electronic properties of the molecule, leading to more potent and selective interactions with enzymes and receptors. This feature has made it a promising scaffold for drug discovery and development.

Current research in the field of medicinal chemistry has highlighted the potential of fluorinated amino acid esters as intermediates in the synthesis of novel therapeutic agents. Studies have demonstrated that compounds containing fluorine atoms can exhibit improved pharmacokinetic profiles, including longer half-lives and reduced susceptibility to enzymatic degradation. The ethyl ester group in Benzeneacetic acid, α-amino-4-fluoro-, ethyl ester, (αS)- further enhances its versatility as a synthetic precursor, allowing for easy modification and functionalization.

The synthesis of Benzeneacetic acid, α-amino-4-fluoro-, ethyl ester, (αS)- involves multi-step organic reactions that require precise control over reaction conditions to achieve high yield and enantiomeric purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, are often employed to obtain the desired stereoisomer. These synthetic strategies are critical for producing pharmaceutical-grade materials that meet stringent regulatory standards.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structural and electronic properties of Benzeneacetic acid, α-amino-4-fluoro-, ethyl ester, (αS)-. Molecular modeling studies have provided insights into how the fluorine atom influences the compound's reactivity and interactions with biological targets. These computational approaches are complemented by experimental investigations using spectroscopic techniques such as NMR spectroscopy and X-ray crystallography to confirm the structural integrity of the compound.

The biological activity of Benzeneacetic acid, α-amino-4-fluoro-, ethyl ester, (αS)- has been explored in various preclinical studies. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The fluorinated aromatic ring is believed to contribute to its binding affinity by forming hydrophobic interactions with key residues in the target proteins. Additionally, the chiral center at the α-carbon may enhance its selectivity by preferentially binding to one enantiomer over another.

In conclusion, Benzeneacetic acid, α-amino-4-fluoro-, ethyl ester, (αS)- represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of fluorination and chirality makes this compound a valuable tool for drug discovery and development. Ongoing research efforts are focused on optimizing its synthesis and evaluating its therapeutic potential in various disease models. As our understanding of molecular interactions continues to evolve, compounds like Benzeneacetic acid, α-amino-4-fluoro-, ethyl ester, (αS)- are expected to play a crucial role in shaping future therapeutic strategies.